1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H23N3O3/c1-13-15(14(2)24-19-13)12-18(22)21-10-8-20(9-11-21)16-6-4-5-7-17(16)23-3/h4-7H,8-12H2,1-3H3
• InChI Key: BVOSFMPRZIUVKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine, also known as Lu AA21004, is a novel compound that has been extensively studied for its potential therapeutic applications. It is a selective serotonin 5-HT3 and 5-HT7 receptor antagonist and a 5-HT1A receptor agonist.

Mechanism of Action

1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 acts as a selective antagonist of the serotonin 5-HT3 and 5-HT7 receptors and a partial agonist of the 5-HT1A receptor. The 5-HT3 receptor is involved in the regulation of nausea and vomiting, while the 5-HT7 receptor is involved in the regulation of mood and cognition. The 5-HT1A receptor is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to increase the levels of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine, in the prefrontal cortex and hippocampus. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuroplasticity and the formation of new neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 is its selectivity for the serotonin receptors, which allows for more precise targeting of specific neurotransmitter systems. However, one of the limitations of 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 is its relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004, including its potential therapeutic applications in Alzheimer's disease, Parkinson's disease, and traumatic brain injury. Additionally, further research is needed to explore the mechanisms underlying its effects on cognitive function and memory, as well as its potential for use in combination with other drugs. Finally, the development of more potent and selective analogs of 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 may lead to the development of more effective treatments for a variety of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 involves several steps, including the preparation of 3,5-dimethyl-4-isoxazolecarboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-methoxyphenylpiperazine to yield 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004.

Scientific Research Applications

1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(2-methoxyphenyl)piperazine AA21004 has been extensively studied for its potential therapeutic applications in several areas, including depression, anxiety, schizophrenia, and substance abuse disorders. It has been shown to have a positive effect on cognitive function and memory in preclinical studies.